(S,S)-1,1,1-Trifluoro-3-methyl-2-pentylamine

• IUPAC Name: (2S,3S)-1,1,1-trifluoro-3-methylpentan-2-amine
• InChI: InChI=1S/C6H12F3N/c1-3-4(2)5(10)6(7,8)9/h4-5H,3,10H2,1-2H3/t4-,5-/m0/s1
• InChI Key: IIRLSLVVRQOEDF-WHFBIAKZSA-N
• Canonical SMILES: CCC(C)C(C(F)(F)F)N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(F)(F)F)N
• Molecular Formula: C6H12F3N
• Molecular Weight: 155.16 g/mol

Description

(S,S)-1,1,1-Trifluoro-3-methyl-2-pentylamine, commonly referred to as SFMP, is a versatile organic compound with a wide range of applications in both synthetic chemistry and scientific research. It is produced commercially by the reaction of trifluoroacetic acid with 2-pentylamine, and can be further modified by a variety of functional groups. SFMP has been used extensively in the synthesis of pharmaceuticals, biochemicals, and other bioactive compounds, and has recently been explored for its potential use in medical imaging.

Scientific Research Applications

Organic Synthesis and Fluorinated Compounds

• Fluorinated compounds are extensively used in organic synthesis to introduce fluorine atoms into molecules, which can significantly alter the physical, chemical, and biological properties of these molecules. The synthesis of 2-pyridones, pyrimidines, and pyrazoles from 1,1,1-trifluoro-4,4-bis(methylthio)but-3-en-2-one demonstrates the utility of fluorinated intermediates in constructing heterocyclic compounds containing the trifluoromethyl group, a functional group known for its importance in pharmaceuticals and agrochemicals (Barabanov, Sevenard, & Sosnovskikh, 2012).

Fluorine Chemistry and Material Science

• The study on the reactions of mixed dialkyl- and trialkylamines over Pd/γ-Al2O3 explores the chemical behavior of alkylamines in the presence of fluorinated compounds and catalysts. This research is relevant for understanding the interactions and transformations that fluorinated amines undergo during catalytic processes, which could inform the development of new materials or catalysts (Sivasankar & Prins, 2006).

Advanced Materials and Fluorination Effects

• Fluorine-containing ionic liquids from N-alkylpyrrolidine and N-methylpiperidine and fluorinated acetylacetones were synthesized, showcasing the influence of fluorinated components on lowering melting points and viscosities. This research highlights the potential of fluorinated compounds in designing new ionic liquids with desirable physical properties for applications in electrochemistry, catalysis, and material science (Li et al., 2008).

Environmental Chemistry and Fluorinated Intermediates

• The study on the synthesis, structure, and dynamic stereochemistry of (O → Si)-chelate N-(trifluorosilylmethyl)-[N-(S)-(1-phenylethyl)]acetamide and related compounds explores the chemical behavior and structural characteristics of fluorinated silicon-containing compounds. Such research is critical for understanding the environmental fate, mobility, and potential effects of fluorinated organosilicon compounds (Negrebetsky et al., 2008).